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Introduction to Supercritical CO2 Extraction of Miliacin

Miliacin (also known as olean-18-en-3f-ol), a pentacyclic triterpene and primary bioactive component of
millet seed oil (Panicum miliaceum L.), has gained significant research interest due to its diverse
therapeutic applications, particularly in hair growth stimulation and keratinocyte proliferation.
Supercritical carbon dioxide (SC-CO:2) extraction has emerged as the preferred method for isolating
miliacin and other heat-sensitive bioactive compounds from plant matrices due to its superior selectivity,
absence of organic solvent residues, and preservation of compound integrity. This green extraction
technology leverages the unique properties of CO2 at temperatures and pressures above its critical point
(31.1°C, 73.8 bar), where it exhibits liquid-like density with gas-like diffusivity and viscosity, enabling

efficient penetration of plant matrices and selective extraction of target compounds [1] [2].

The pharmaceutical significance of miliacin is substantiated by clinical evidence demonstrating its ability
to significantly reduce the telogen phase of hair growth while improving scalp condition and hair quality.
Compared to conventional extraction methods that often employ harsh organic solvents (e.g., n-hexane,
chloroform, methanol), which can leave toxic residues and potentially degrade thermolabile compounds,
SC-CO2z extraction offers a cleaner, more sustainable alternative that aligns with green chemistry

principles and meets regulatory requirements for pharmaceutical applications. Furthermore, the tunable
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solvating power of supercritical CO2 through precise manipulation of pressure and temperature
parameters allows for selective extraction of miliacin without co-extraction of undesirable compounds,

resulting in higher purity extracts with preserved bioactivity [3] [4] [1].

Optimal Extraction Parameters for Miliacin

Critical Process Parameters

The extraction efficiency and final miliacin yield in SC-CO:z processes are influenced by multiple
interconnected parameters that must be optimized for each specific plant matrix. Based on comprehensive
studies with milk thistle seeds (which share similar extraction characteristics with millet seeds), the
following parameters have been identified as critical process variables affecting extraction kinetics and

final yield [3]:

¢ Plant material origin and cultivation year: Significant variations in miliacin content based on
genetic factors, growing conditions, and agricultural practices

e Storage conditions: Proper storage to prevent compound degradation and moisture uptake

¢ Particle size and milling cycles: Optimal milling to increase surface area while avoiding
channeling effects

o Extraction pressure and temperature: Primary factors controlling solvent density and solvating
power

e Extraction time and CO:2 flow rate: Determining factors for process kinetics and economic
viability

e Co-solvent addition: Use of food-grade ethanol to enhance extraction of moderately polar
compounds

e Moisture content: Controlled drying to prevent ice formation and extraction efficiency reduction

Optimized Parameter Ranges for Miliacin Extraction

Table 1: Optimized SC-CO: extraction parameters for miliacin recovery from millet seeds
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Optimal .
Parameter Impact on Extraction References
Range
Pressure 350-450 bar  Higher pressure increases solvent density and [3]
solvating power, enhancing miliacin yield
Temperature 60-80°C Elevated temperature improves diffusivity but [3]
reduces density; balance required
Particle Size 0.2-0.5 mm Smaller particles increase surface area but [3]1[5]
excessive fineness causes channeling
Extraction Time 90-180 min Time-dependent extraction kinetics; majority [3]
obtained in first 120 min
CO:2 Flow Rate 10-25 kg/h Higher flow rates enhance mass transfer but reduce [2]

Co-solvent
(Ethanol)

Moisture
Content

5-15% (v/iv)

<8%

contact time

Significantly improves miliacin recovery due to
increased polarity

Reduced moisture prevents ice formation and
improves CO2 penetration

[1]

[6]

Research specifically investigating miliacin extraction from millet seeds has demonstrated that the optimal

operating condition for achieving maximum yield and purity is 450 bar at 80°C, which allows for the

highest yield (31.5%) with relatively high concentration of bioactive compounds. The addition of ethanol as

a polar co-solvent at concentrations of 5-15% (v/v) significantly enhances miliacin recovery due to the

moderate polarity of this triterpenoid compound. Furthermore, proper seed pretreatment through

cryogenic milling to achieve uniform particle size distribution between 0.2-0.5 mm has been shown to

dramatically improve extraction efficiency by increasing the surface area-to-volume ratio while

maintaining adequate bed porosity to prevent channeling during extraction [3] [1].

Detailed Extraction Protocols
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Plant Material Preparation Protocol

¢ Raw Material Selection: Source high-quality millet seeds (Panicum miliaceum L.) with verified
miliacin content (typically 0.5-2.0% w/w). Document origin, cultivation year, and storage

conditions as these significantly impact final yield [3].

e Drying Procedure:

o Spread seeds in a thin layer (€2 cm) on stainless steel trays
o Dry in a forced-air oven at 35-40°C for 12-24 hours until moisture content reaches <8%
o Monitor moisture content using Karl Fischer titration or loss-on-drying method [6]

e Milling and Sieving:

[e]

Utilize cryogenic milling with liquid nitrogen to prevent thermal degradation

o

Mill dried seeds using an impact mill with 0.5-1.0 mm screen
Sieve milled material using vibratory sieves to obtain 0.2-0.5 mm particle fraction

(e]

[¢]

Conduct 2-3 milling cycles for optimal particle size distribution [3]

¢ Storage Conditions:

o Store milled material in airtight containers under argon atmosphere
o Maintain at 4°C protected from light until extraction
o Use within 4 weeks of milling to prevent oxidative degradation [3]

Supercritical CO2 Extraction Methodology

o Extraction System Setup:

o Utilize a supercritical CO2 extraction system with minimum 500 mL extraction vessel
capacity

o Ensure system includes preheating coils, high-pressure pumps, temperature-controlled
chambers, and separation vessels

o Calibrate pressure transducers and temperature sensors before operation [5]

o Extraction Vessel Loading:

o Place filter paper at the bottom of the extraction vessel
o Accurately weigh 100-500 g of prepared millet seed powder
o Load material into extraction vessel, ensuring uniform packing to prevent channeling
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o Fill any void volume with stainless steel beads (2-3 mm diameter) to minimize dead volume

(5]
o Extraction Process:

o Set initial parameters: 40°C, 100 bar for system equilibration

o Program extraction parameters based on desired outcome (refer to Table 1 for optimal ranges)

o For maximal miliacin recovery: Set to 450 bar, 80°C

o Maintain COz2 flow rate at 15-20 kg/h based on extractor size

o For enhanced miliacin yield, introduce ethanol co-solvent (5-15% v/v) using a dedicated co-
solvent pump

o Conduct dynamic extraction for 90-150 minutes [3] [1]

¢ Separation and Collection:

o Direct COz-extract mixture to separation vessel maintained at 50-60 bar and 35-40°C
o Collect miliacin-rich extract in dark glass vessels to prevent photo-degradation
o Recycle COz2 through a condensation system for economic and environmental benefits [5]

o Post-Extraction Processing:

[¢]

Weigh extract immediately to determine extraction yield

[¢]

For further purification, dissolve extract in food-grade ethanol (1:3 w/v)

Conduct winterization at -20°C for 24 hours to precipitate waxes

Filter through pre-chilled Biichner funnel and evaporate ethanol under reduced pressure
Store final extract under inert atmosphere at -20°C [5]

[e]

[e]

(e]

Extraction Workflow Diagram
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Diagram 1:

Supercritical CO: extraction workflow for miliacin recovery from millet seeds

Downstream Processing and Analysis

Extract Analysis and Miliacin Quantification

Following the SC-CO:2 extraction process, comprehensive analytical characterization is essential to

determine miliacin content, extract composition, and product quality. The extracted material typically

appears as a viscous, golden-yellow oil with characteristic cereal-like aroma. For miliacin quantification, the

following analytical protocols are recommended:

¢ Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Derivatize extract samples using N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%
trimethylchlorosilane at 70°C for 30 minutes

Utilize DB-5MS capillary column (30 m x 0.25 mm i.d., 0.25 pm film thickness)

Employ temperature programming: 50°C (hold 2 min), ramp to 300°C at 5°C/min, hold 10 min
Use helium as carrier gas at constant flow rate of 1.0 mL/min

Set injector temperature to 280°C in splitless mode

Operate mass spectrometer in electron impact (EI) mode at 70 eV

Identify miliacin by comparison with authentic standards using characteristic ions m/z 393,
218, 203 [3] [1]

e High-Performance Liquid Chromatography (HPLC) Analysis:

[e]

[e]

o

(e]

[¢]

Use C18 reversed-phase column (250 x 4.6 mm, 5 ym patrticle size)

Employ mobile phase: acetonitrilezmethanol (90:10, v/v) in isocratic mode

Set flow rate: 1.0 mL/min, column temperature: 35°C

Use UV detection at 210 nm or evaporative light scattering detection (ELSD)
Quantify miliacin using external calibration curve prepared from certified standards [1]

¢ Total Phenolic and Flavonoid Content:

Determine total phenolic content using Folin-Ciocalteu method with gallic acid standard
Assess total flavonoid content via aluminum chloride colorimetric method with quercetin
standard

Express results as mg gallic acid equivalents (GAE)/g extract and mg quercetin
equivalents (QE)/g extract [3]
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Quality Control and Assessment Parameters

Key Quality Indicators

Table 2: Quality control parameters for miliacin-rich extracts obtained via SC-CO: extraction

Quality Parameter

Specification

Analytical Method

Acceptance Criteria

Miliacin Content

Extraction Yield

Appearance

Residual Solvents

Heavy Metals

Microbial Load

Antioxidant

Activity

Peroxide Value

>5% (w/w)

25-35% (w/w)

Golden-yellow viscous
oil

None detected

<10 ppm total

<1000 CFU/g

ECso < 50 pg/mL

<5 mEq/kg

GC-MS or HPLC

Gravimetric analysis

Visual inspection

GC-FID

ICP-MS

Microbial

enumeration

DPPH assay

Titration method

Consistent between
batches

Documented for each batch

Free from particulates

Meets ICH guidelines

Pharmaceutically

acceptable

Absence of pathogens

Comparable to reference

Indicates oxidative stability

Rigorous quality control protocols must be implemented throughout the extraction process to ensure batch-

to-batch consistency, product safety, and therapeutic efficacy. The chemical profile of SC-CO:z extracts

from millet seeds typically includes palmitic acid (C16:0), stearic acid (C18:0), oleic acid (C18:1 ®9),

linoleic acid (C18:2 w6), a-linolenic acid (C18:3 w3), in addition to the target compound miliacin. The

presence of these fatty acids acts as natural enhancers for dermal absorption when the extract is

formulated for topical applications targeting hair growth [1].
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Pharmaceutical Applications and Mechanism of Action

Therapeutic Applications

Table 3: Pharmaceutical applications of miliacin and supporting evidence

Application

Proposed Mechanism

Evidence Level

Effective Concentration

Androgenetic
Alopecia

Keratinocyte
Proliferation

Scalp Health
Improvement

Anti-
inflammatory
Effects

[3-catenin pathway activation,
AKT/S6K1 phosphorylation,
GSK3 inhibition

Stimulation of hair follicle dermal
papilla cells (HFDPC)
proliferation

Reduction of telogen phase,
improvement of scalp dryness

Modulation of inflammatory
mediators in scalp tissues

Preclinical (in
vitro & in vivo)

In vitro studies

Clinical
observations

Preliminary
evidence

25 pg/mL (cell culture),
100 mg/kg/day (oral
mice)

12.5-200 pg/mL (dose-

dependent)

Not quantified in studies

Further studies needed

Miliacin demonstrates significant pharmaceutical potential, particularly in the management of

androgenetic alopecia (pattern hair loss). In vitro studies using human hair follicle dermal papilla cells

(HFDPCs) have demonstrated that miliacin-rich extracts significantly promote cell proliferation and induce

phosphorylation of AKT, S6K1, and GSK3p proteins. This signaling cascade leads to the stabilization and

nuclear translocation of B-catenin, a key transcription factor that upregulates expression of genes related to

hair follicle development and cell growth. Additionally, in vivo studies using the C57BL/6 mouse model

have confirmed that oral administration of miliacin-rich extracts stimulates hair growth by increasing both

the size and number of hair follicles in testosterone-induced alopecia [1].

B-Catenin Signaling Pathway Activation
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Diagram 2: Proposed mechanism of miliacin action in promoting hair follicle development through [-

catenin signaling pathway activation

The mechanism of action illustrated in Diagram 2 demonstrates how miliacin activates key signaling
pathways that promote hair growth. Through simultaneous activation of both the mTORC1 and AKT
signaling pathways, miliacin effectively inhibits GSK3p activity, preventing the formation of the (-
catenin degradation complex (Axin/APC/GSK3f). This results in stabilized B-catenin that translocates to
the nucleus and functions as a transcriptional co-activator with TCF/LEF transcription factors, ultimately
driving expression of genes responsible for hair follicle development, cell proliferation, and anagen phase
induction. This multifaceted mechanism positions miliacin as a promising natural alternative to
conventional hair loss treatments such as minoxidil and finasteride, which are associated with various side

effects including scalp irritation, sexual dysfunction, and cardiovascular concerns [1].

Conclusion

The supercritical CO2 extraction method represents the optimal approach for obtaining high-quality
miliacin-rich extracts from millet seeds, balancing extraction efficiency, compound integrity, and
environmental sustainability. The tunable nature of SC-CO2 technology allows researchers to precisely
control extraction parameters to target miliacin specifically or obtain broader spectrum extracts enriched
with complementary bioactive compounds. The well-documented efficacy of miliacin in promoting hair
growth through the B-catenin signaling pathway, combined with its favorable safety profile, positions this
natural compound as a valuable ingredient for pharmaceutical and cosmeceutical applications, particularly

in addressing androgenetic alopecia.

Future research directions should focus on clinical validation of miliacin's efficacy in human subjects,
development of advanced formulation strategies to enhance bioavailability, and exploration of synergistic
combinations with other bioactive compounds. Additionally, process intensification through integration
with other green technologies such as microwave-assisted or ultrasound-assisted extraction may further
improve efficiency and sustainability. As demand for natural, evidence-based therapeutics continues to
grow, supercritical CO2-extracted miliacin stands poised to make significant contributions to dermatological
and hair care formulations, offering a science-backed, natural alternative to conventional treatments with

fewer side effects and enhanced patient acceptance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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